Cas no 5943-91-9 (2,4(1H,3H)-Quinazolinedione, 3-(1-methylethyl)-)

• Product Name: 2,4(1H,3H)-Quinazolinedione, 3-(1-methylethyl)-
• CAS No: 5943-91-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 338660
• PubChem ID: 2755106
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedione, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-(1-methylethyl)-
• 3-propan-2-yl-1H-quinazoline-2,4-dione
• MFCD00262953
• BB 0242232
• SCHEMBL2600725
• DTXSID40373068
• AKOS004909763
• 5943-91-9
• CCG-127153
• 3-(propan-2-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-isopropylquinazoline-2,4(1h,3h)-dione
• 3-ISOPROPYL-2,4(1H,3H)-QUINAZOLINEDIONE
• HMS3435J22
• CS-0331673
• 3-Isopropyl-1H-quinazoline-2,4-dione
• 3-(propan-2-yl)quinazoline-2,4(1H,3H)-dione
• STL102621

• Inchi： 1S/C11H12N2O2/c1-7(2)13-10(14)8-5-3-4-6-9(8)12-11(13)15/h3-7H,1-2H3,(H,12,15)
• InChI Key： PDLFMXPHMBAMMX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1C(C)C)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41